2-chloro-N-(2-(2-fluorophenoxy)pyrimidin-5-yl)benzenesulfonamide
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Overview
Description
2-chloro-N-(2-(2-fluorophenoxy)pyrimidin-5-yl)benzenesulfonamide, also known as AZD4547, is a small molecule inhibitor of fibroblast growth factor receptor (FGFR) tyrosine kinase. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer.
Scientific Research Applications
Anti-Fibrosis Activity
The pyrimidine moiety, found in this compound, has been employed in designing privileged structures in medicinal chemistry. Researchers have synthesized a series of novel 2-(pyridin-2-yl) pyrimidine derivatives and evaluated their biological activities against immortalized rat hepatic stellate cells (HSC-T6). Among these derivatives, two compounds—ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) —showed promising anti-fibrotic activities. They effectively inhibited collagen expression and hydroxyproline content in vitro, suggesting their potential as novel anti-fibrotic drugs .
Starting Material for 5-Fluoro-2-Amino Pyrimidines
2-Chloro-5-fluoropyrimidine serves as a valuable starting material for the preparation of 5-fluoro-2-amino pyrimidines . These compounds can be synthesized by reacting 2-chloro-5-fluoropyrimidine with various amines in the presence of potassium carbonate (K2CO3) via C-N bond formation .
Anticancer Activity
In the context of anticancer research, pyrrolo[2,3-d]pyrimidine derivatives have been investigated. These compounds exhibit varying levels of antitumor activity. Some derivatives demonstrated high efficacy, while others showed moderate activity. Further studies are needed to explore their potential as anticancer agents .
Mechanism of Action
Target of Action
Similar pyrimidinamine derivatives have been reported to inhibit cyclin-dependent protein kinases (cdks) . CDKs are crucial regulators of cell cycle and transcription, making them promising targets for the treatment of various diseases .
Mode of Action
It can be inferred from related compounds that it may interact with its target proteins (such as cdks) and inhibit their function . This inhibition could lead to disruption of the cell cycle and transcription processes, potentially leading to cell death .
Biochemical Pathways
Given the potential target of cdks, it can be inferred that the compound may affect pathways related to cell cycle regulation and transcription . The downstream effects could include halted cell division and altered gene expression .
Result of Action
Based on the potential inhibition of cdks, the compound could lead to cell cycle arrest, potentially inducing apoptosis or cell death .
properties
IUPAC Name |
2-chloro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClFN3O3S/c17-12-5-1-4-8-15(12)25(22,23)21-11-9-19-16(20-10-11)24-14-7-3-2-6-13(14)18/h1-10,21H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPQXARHEYDXZKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=NC=C(C=N2)NS(=O)(=O)C3=CC=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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